molecular formula C21H19N3O2S B2366804 7-ethoxy-5-(pyridin-3-yl)-2-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine CAS No. 899746-94-2

7-ethoxy-5-(pyridin-3-yl)-2-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine

Cat. No. B2366804
CAS RN: 899746-94-2
M. Wt: 377.46
InChI Key: FMVNODGSQFGOKT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-ethoxy-5-(pyridin-3-yl)-2-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine is a useful research compound. Its molecular formula is C21H19N3O2S and its molecular weight is 377.46. The purity is usually 95%.
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Scientific Research Applications

  • Insecticidal Applications : A study by Fadda et al. (2017) utilized a compound similar to the one as a precursor for synthesizing various heterocycles, including thiophene and pyrazolo[1,5-c][1,3]oxazine derivatives. These compounds were evaluated as insecticidal agents against the cotton leafworm, Spodoptera littoralis, indicating potential applications in pest control (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

  • Chemical Synthesis : Mohamed (2021) focused on synthesizing various heterocyclic compounds, including pyrazolo[1,5-c][1,3]oxazine derivatives. These compounds were created through interactions of ethyl 2-(benzo[d]thazol-2-yl)acetate with different arylidinemalononitrile derivatives, showcasing the versatility of these compounds in chemical synthesis (Mohamed, 2021).

  • Antimicrobial Activity : In a study by Mabkhot et al. (2016), thiophene-based heterocycles similar to the compound were synthesized and evaluated for their antimicrobial activities. These compounds showed potent effects against various microbial strains, suggesting their potential use in developing new antimicrobial agents (Mabkhot, Alatibi, El-Sayed, Kheder, & Al-showiman, 2016).

  • Synthesis of Fused Heterocyclic Systems : Mahmoud et al. (2017) reported on the synthesis of various fused oxazine derivatives, including pyrazolo[1,5-c][1,3]oxazine, and evaluated their antioxidant and anticancer activities. This highlights the potential of these compounds in pharmacological research (Mahmoud, El-Bordany, & Elsayed, 2017).

  • Pharmacological Activities : A study by Hebishy et al. (2020) explored the synthesis of benzamide-based 5-aminopyrazoles and their corresponding pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c][1,2,4]triazine derivatives, demonstrating significant antiviral activities against bird flu influenza H5N1. This suggests the potential of such compounds in antiviral drug development (Hebishy, Salama, & Elgemeie, 2020).

properties

IUPAC Name

7-ethoxy-5-pyridin-3-yl-2-thiophen-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H19N3O2S/c1-2-25-18-8-3-7-15-17-12-16(19-9-5-11-27-19)23-24(17)21(26-20(15)18)14-6-4-10-22-13-14/h3-11,13,17,21H,2,12H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FMVNODGSQFGOKT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC2=C1OC(N3C2CC(=N3)C4=CC=CS4)C5=CN=CC=C5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H19N3O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

377.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-ethoxy-5-(pyridin-3-yl)-2-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine

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